Cas no 253136-72-0 ((S)-2-Amino-N-((S)-3-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-yl)propanamide)

• Product Name: (S)-2-Amino-N-((S)-3-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-yl)propanamide
• CAS No: 253136-72-0
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• MDL: MFCD22371872
• CID: 836490
• Update Time: 2026-04-29

(S)-2-Amino-N-((S)-3-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-((S)-3-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-yl)propanamide
• (2S)-2-amino-N-[(5S)-3-methyl-4-oxo-2,5-dihydro-1H-3-benzazepin-5-yl]propanamide
• Propanamide, 2-amino-N-[(1S)-2,3,4,5-tetrahydro-3-methyl-2-oxo-1H-3-benzazepin-1- yl]-, (2S)-
• Propanamide, 2-amino-N-[(1S)-2,3,4,5-tetrahydro-3-methyl-2-oxo-1H-3-benzazepin-1- yl]-, (2S)-

• MDL： MFCD22371872
• Inchi： InChI=1S/C14H19N3O2/c1-9(15)13(18)16-12-11-6-4-3-5-10(11)7-8-17(2)14(12)19/h3-6,9,12H,7-8,15H2,1-2H3,(H,16,18)/t9-,12-/m0/s1
• InChI Key： RGGHCAOKUXLARQ-CABZTGNLSA-N
• SMILES： C[C@H](N)C(N[C@H]1C2=CC=CC=C2CCN(C1=O)C)=O

Computed Properties

• Exact Mass: 261.14787
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 75.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives